Cas no 2411194-95-9 (2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide)

• Product Name: 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide
• CAS No: 2411194-95-9
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 6294867
• PubChem ID: 146085948
• Update Time: 2025-06-30

2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide
• 2411194-95-9
• EN300-7560385
• Z1562128375
• 2-Chloro-N-(4-(2,6-dimethylmorpholine-4-carbonyl)phenyl)propanamide

• Inchi： 1S/C16H21ClN2O3/c1-10-8-19(9-11(2)22-10)16(21)13-4-6-14(7-5-13)18-15(20)12(3)17/h4-7,10-12H,8-9H2,1-3H3,(H,18,20)
• InChI Key： KFRQOUZNMFFZBW-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)C(N1CC(C)OC(C)C1)=O)=O

Computed Properties

• Exact Mass: 324.1240702g/mol
• Monoisotopic Mass: 324.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide

Introduction to 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide (CAS No. 2411194-95-9)

2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide, identified by its Chemical Abstracts Service (CAS) number 2411194-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its chloro-substituted phenyl ring and the 2,6-dimethylmorpholine-4-carbonyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide involve sophisticated organic reactions and purification techniques. The presence of the chloro group on the phenyl ring enhances its reactivity, allowing for further functionalization and the exploration of various derivatives. Additionally, the 2,6-dimethylmorpholine-4-carbonyl part of the molecule introduces a rigid bicyclic structure, which can influence both the solubility and binding affinity of the compound. These structural attributes make it an attractive candidate for drug design and development.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways. 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide has been investigated for its potential role in modulating various enzymatic activities and receptor interactions. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other therapeutic targets relevant to inflammation and cancer. The dimethylmorpholine moiety, in particular, has been recognized for its ability to enhance metabolic stability and bioavailability in drug candidates.

The pharmaceutical industry is continuously seeking innovative molecules that can address unmet medical needs. 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide represents a promising lead compound that could be further optimized through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers aim to enhance its pharmacological profile and develop more effective therapeutic agents. The compound's unique structural framework provides a rich scaffold for medicinal chemists to explore diverse chemical modifications.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds like 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide. These technologies enable researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Such computational approaches have been instrumental in identifying potential drug candidates that exhibit favorable pharmacokinetic properties and minimal toxicity.

The role of chloro-substituted aromatic compounds in medicinal chemistry cannot be overstated. These molecules often serve as key intermediates in the synthesis of more complex drug candidates. The chloro group, being electron-withdrawing, can significantly influence the electronic properties of the aromatic ring, thereby affecting its reactivity and interactions with biological targets. In the case of 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide, this chloro group may play a crucial role in mediating its binding affinity to proteins and enzymes.

Recent research has also highlighted the importance of solubility and metabolic stability in drug design. The dimethylmorpholine moiety contributes to the solubility profile of this compound by increasing its polarity while maintaining hydrophobic interactions necessary for binding to biological targets. Additionally, this moiety has been shown to enhance metabolic stability by resisting degradation by cytochrome P450 enzymes. These properties make 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide a valuable candidate for further development into a clinical candidate.

The development of novel pharmaceuticals is a complex process that involves multiple stages, from initial discovery to clinical trials. 2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide has shown potential as a starting point for developing new treatments for various diseases. Its unique structural features offer opportunities for designing derivatives with improved efficacy and reduced side effects. As research progresses, it is expected that more insights will be gained into its mechanism of action and therapeutic potential.

In conclusion,2-Chloro-N-[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]propanamide (CAS No. 2411194-95-9) is a fascinating compound with significant potential in pharmaceutical research. Its structural features, including the chloro-substituted phenyl ring and the 2,6-dimethylmorpholine-4-carbonyl moiety, contribute to its unique chemical properties and biological activities. Further studies are warranted to fully elucidate its therapeutic potential and explore avenues for drug development.